Cas no 2172615-85-7 (2-(prop-1-en-1-yl)cyclobutan-1-ol)
2-(prop-1-en-1-yl)cyclobutan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-(prop-1-en-1-yl)cyclobutan-1-ol
- EN300-1636017
- 2172615-85-7
-
- Inchi: 1S/C7H12O/c1-2-3-6-4-5-7(6)8/h2-3,6-8H,4-5H2,1H3/b3-2+
- InChI Key: UDNKNHUIFZGSRF-NSCUHMNNSA-N
- SMILES: OC1CCC1/C=C/C
Computed Properties
- Exact Mass: 112.088815002g/mol
- Monoisotopic Mass: 112.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 96.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 20.2Ų
2-(prop-1-en-1-yl)cyclobutan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1636017-0.05g |
2-(prop-1-en-1-yl)cyclobutan-1-ol |
2172615-85-7 | 0.05g |
$1188.0 | 2023-06-04 | ||
| Enamine | EN300-1636017-0.1g |
2-(prop-1-en-1-yl)cyclobutan-1-ol |
2172615-85-7 | 0.1g |
$1244.0 | 2023-06-04 | ||
| Enamine | EN300-1636017-0.25g |
2-(prop-1-en-1-yl)cyclobutan-1-ol |
2172615-85-7 | 0.25g |
$1300.0 | 2023-06-04 | ||
| Enamine | EN300-1636017-0.5g |
2-(prop-1-en-1-yl)cyclobutan-1-ol |
2172615-85-7 | 0.5g |
$1357.0 | 2023-06-04 | ||
| Enamine | EN300-1636017-1.0g |
2-(prop-1-en-1-yl)cyclobutan-1-ol |
2172615-85-7 | 1g |
$1414.0 | 2023-06-04 | ||
| Enamine | EN300-1636017-2.5g |
2-(prop-1-en-1-yl)cyclobutan-1-ol |
2172615-85-7 | 2.5g |
$2771.0 | 2023-06-04 | ||
| Enamine | EN300-1636017-5.0g |
2-(prop-1-en-1-yl)cyclobutan-1-ol |
2172615-85-7 | 5g |
$4102.0 | 2023-06-04 | ||
| Enamine | EN300-1636017-10.0g |
2-(prop-1-en-1-yl)cyclobutan-1-ol |
2172615-85-7 | 10g |
$6082.0 | 2023-06-04 | ||
| Enamine | EN300-1636017-50mg |
2-(prop-1-en-1-yl)cyclobutan-1-ol |
2172615-85-7 | 50mg |
$888.0 | 2023-09-22 | ||
| Enamine | EN300-1636017-100mg |
2-(prop-1-en-1-yl)cyclobutan-1-ol |
2172615-85-7 | 100mg |
$930.0 | 2023-09-22 |
2-(prop-1-en-1-yl)cyclobutan-1-ol Related Literature
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 2-(prop-1-en-1-yl)cyclobutan-1-ol
Professional Introduction to 2-(prop-1-en-1-yl)cyclobutan-1-ol (CAS No. 2172615-85-7)
2-(prop-1-en-1-yl)cyclobutan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2172615-85-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This bicyclic alcohol features a cyclobutane ring substituted with an allyl group, making it a versatile intermediate in synthetic chemistry and a potential candidate for drug development. The unique structural motif of this molecule has garnered interest due to its potential applications in medicinal chemistry, particularly in the design of novel bioactive molecules.
The compound’s structure consists of a cyclobutane core linked to a propenyl group, which introduces both reactivity and spatial constraints. This combination allows for diverse functionalization strategies, enabling chemists to explore various derivatives with tailored properties. In recent years, the exploration of such heterocyclic compounds has been on the rise, driven by their prevalence in natural products and their synthetic accessibility.
One of the most compelling aspects of 2-(prop-1-en-1-yl)cyclobutan-1-ol is its utility as a building block in the synthesis of more complex molecules. The cyclobutane ring is known for its rigidity, which can be advantageous in drug design by improving binding affinity and selectivity. Meanwhile, the allyl group provides a site for further chemical modification, such as oxidation or cross-coupling reactions, facilitating the creation of diverse pharmacophores.
Recent advancements in synthetic methodologies have further highlighted the importance of this compound. For instance, transition-metal-catalyzed reactions have enabled efficient functionalization of the cyclobutane ring, allowing for the introduction of various substituents with high precision. These techniques have opened new avenues for constructing complex molecular architectures, which are often essential for achieving desired biological activities.
In the context of pharmaceutical research, 2-(prop-1-en-1-yl)cyclobutan-1-ol has been investigated for its potential role in developing novel therapeutic agents. The structural features of this compound make it a promising candidate for targeting various biological pathways. For example, its rigid bicyclic framework could mimic natural products that interact with biological receptors, while the allyl group offers opportunities for modulating pharmacokinetic properties.
Recent studies have demonstrated the utility of derivatives of 2-(prop-1-en-1-yl)cyclobutan-1-ol in addressing specific therapeutic challenges. Researchers have explored its incorporation into small-molecule libraries designed for high-throughput screening, aiming to identify compounds with desirable pharmacological properties. These efforts have led to the discovery of several lead candidates that show promise in preclinical studies.
The synthesis of 2-(propenyl)cyclobutanone derivatives has also been a focus area due to their potential biological activity. By functionalizing the allyl group or exploring different substituents on the cyclobutane ring, scientists have generated a series of compounds with varying biological profiles. Some of these derivatives have exhibited interesting effects on enzymes and receptors relevant to diseases such as cancer and inflammation.
The growing interest in 2-(propenyl)cyclobutanone derivatives is reflected in the increasing number of patents and scientific publications dedicated to their synthesis and applications. Companies specializing in fine chemicals and pharmaceutical intermediates have recognized the value of this compound and are investing in its scalable production. This trend underscores its importance as a commercial product in the chemical industry.
The future prospects for 2-(propenyl)cyclobutanone derivatives are promising, with ongoing research aimed at expanding their applications. Advances in computational chemistry and machine learning are expected to accelerate the discovery process by predicting novel derivatives with enhanced properties. Additionally, green chemistry principles are being integrated into synthetic routes to ensure sustainability and environmental responsibility.
In conclusion,2-(propenyl)cyclobutanone derivatives represent a valuable class of compounds with significant potential in pharmaceutical research and industrial applications. Their unique structural features and synthetic versatility make them indispensable tools for chemists seeking to develop innovative solutions for complex biological challenges.
2172615-85-7 (2-(prop-1-en-1-yl)cyclobutan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)